Cas no 774546-34-8 (N-(2-Furanylmethyl)-4-[(4-nitrophenyl)sulfonyl]-1-piperazinecarbothioamide)

• Product Name: N-(2-Furanylmethyl)-4-[(4-nitrophenyl)sulfonyl]-1-piperazinecarbothioamide
• CAS No: 774546-34-8
• MF: C₁₆H₁₈N₄O₅S₂
• MW: 410.467920780182
• CID: 5454722
• PubChem ID: 1245803
• Update Time: 2025-05-19

N-(2-Furanylmethyl)-4-[(4-nitrophenyl)sulfonyl]-1-piperazinecarbothioamide Chemical and Physical Properties

Names and Identifiers

• N-(furan-2-ylmethyl)-4-[(4-nitrophenyl)sulfonyl]piperazine-1-carbothioamide
• Z45874298
• EN300-18165926
• N-(furan-2-ylmethyl)-4-(4-nitrophenyl)sulfonylpiperazine-1-carbothioamide
• BRD-K39261113-001-01-0
• N-[(furan-2-yl)methyl]-4-(4-nitrobenzenesulfonyl)piperazine-1-carbothioamide
• CBKinase1_008746
• SJ000138765
• CHEMBL605277
• CBKinase1_021146
• STK464534
• AKOS001080461
• 774546-34-8
• N-(2-Furanylmethyl)-4-[(4-nitrophenyl)sulfonyl]-1-piperazinecarbothioamide

• Inchi： 1S/C16H18N4O5S2/c21-20(22)13-3-5-15(6-4-13)27(23,24)19-9-7-18(8-10-19)16(26)17-12-14-2-1-11-25-14/h1-6,11H,7-10,12H2,(H,17,26)
• InChI Key： SGDUHYGYHKQUQJ-UHFFFAOYSA-N
• SMILES： N1(C(NCC2=CC=CO2)=S)CCN(S(C2=CC=C([N+]([O-])=O)C=C2)(=O)=O)CC1

Computed Properties

• Exact Mass: 410.07186203g/mol
• Monoisotopic Mass: 410.07186203g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 632
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 152Ų

Experimental Properties

• Density: 1.470±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 593.3±60.0 °C(Predicted)
• pka: 14.80±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-(2-Furanylmethyl)-4-[(4-nitrophenyl)sulfonyl]-1-piperazinecarbothioamide

Research Brief on N-(2-Furanylmethyl)-4-[(4-nitrophenyl)sulfonyl]-1-piperazinecarbothioamide (CAS: 774546-34-8)

N-(2-Furanylmethyl)-4-[(4-nitrophenyl)sulfonyl]-1-piperazinecarbothioamide (CAS: 774546-34-8) is a synthetic small molecule that has garnered significant attention in recent years due to its potential applications in chemical biology and medicinal chemistry. This compound, characterized by its unique structural features—including a furan ring, a nitrophenyl sulfonyl group, and a piperazinecarbothioamide moiety—has been the subject of multiple studies aimed at exploring its biological activity, mechanism of action, and therapeutic potential.

Recent research has focused on the compound's role as a modulator of key cellular pathways, particularly those involving protein-protein interactions and enzymatic activity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 774546-34-8 exhibits potent inhibitory effects against specific kinases implicated in inflammatory diseases. The study employed a combination of in vitro assays and molecular docking simulations to elucidate the binding affinity and selectivity of the compound, revealing promising IC50 values in the nanomolar range.

Another notable investigation, conducted by a team at the University of Cambridge and published in Bioorganic & Medicinal Chemistry Letters, explored the compound's potential as an anticancer agent. The researchers synthesized a series of derivatives of 774546-34-8 and evaluated their cytotoxicity against a panel of cancer cell lines. The results indicated that the parent compound and several of its analogs exhibited significant antiproliferative activity, with mechanistic studies suggesting induction of apoptosis via mitochondrial pathways.

In addition to its kinase inhibitory and anticancer properties, 774546-34-8 has also been investigated for its antimicrobial potential. A 2022 study in Antimicrobial Agents and Chemotherapy reported that the compound displayed broad-spectrum activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, as evidenced by electron microscopy and proteomic analyses.

Despite these promising findings, challenges remain in the development of 774546-34-8 as a therapeutic agent. Pharmacokinetic studies have highlighted issues such as moderate bioavailability and rapid metabolism, which may limit its clinical utility. However, ongoing efforts to optimize the compound's structure—for example, by modifying the furan or sulfonyl groups—are expected to address these limitations and enhance its drug-like properties.

In conclusion, N-(2-Furanylmethyl)-4-[(4-nitrophenyl)sulfonyl]-1-piperazinecarbothioamide (CAS: 774546-34-8) represents a versatile scaffold with multiple potential applications in drug discovery. Its diverse biological activities, coupled with its synthetic accessibility, make it a valuable candidate for further research. Future studies should focus on elucidating its precise mechanisms of action, improving its pharmacokinetic profile, and exploring its efficacy in preclinical models of disease.